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Abstract

Basimglurant (also known as NOE-101, RG7090, and RO4917523) is a potent, selective, and
orally bioavailable negative allosteric modulator (NAM) of the metabotropic glutamate receptor
5 (mGIuRb5).[1][2] The glutamatergic system, particularly mGIuR5, is implicated in the
pathophysiology of numerous neurological and psychiatric disorders, making it a key target for
therapeutic intervention. This document provides a comprehensive overview of basimglurant,
detailing its mechanism of action, pharmacokinetic and pharmacodynamic profiles, and a
summary of key preclinical and clinical findings in various neurological disorders, including
major depressive disorder (MDD), Fragile X syndrome (FXS), trigeminal neuralgia (TN), and
tuberous sclerosis complex (TSC).

Introduction

The glutamate system is the primary excitatory neurotransmitter system in the central nervous
system (CNS) and plays a crucial role in synaptic plasticity, learning, and memory.
Dysregulation of glutamatergic signaling is associated with a range of neurological and
psychiatric conditions.[3] Metabotropic glutamate receptor 5 (mGIuR5) is a Class C G-protein
coupled receptor (GPCR) that is highly expressed in brain regions associated with mood,
cognition, and pain.[3][4] Overactivation of mGIuR5 has been linked to the pathophysiology of
conditions like depression, anxiety, and Fragile X syndrome.[5][6] Basimglurant emerges as a
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promising therapeutic candidate by selectively inhibiting mGIuR5, offering a novel approach to
treating these disorders.[7]

Mechanism of Action

Basimglurant functions as a negative allosteric modulator of mGIuR5.[1] Unlike orthosteric
antagonists that directly block the glutamate binding site, NAMs like basimglurant bind to a
distinct allosteric site on the receptor. This binding event induces a conformational change in
the receptor that reduces its affinity for glutamate and/or its ability to activate downstream
signaling pathways upon glutamate binding.

The primary signaling cascade initiated by mGIuR5 activation involves the Gaqg protein, leading
to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the
release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).
Basimglurant attenuates this cascade.[8]

It is hypothesized that in conditions like major depressive disorder, basimglurant's
antidepressant effects may stem from a preferential reduction of mGIuRS5 signaling in specific
cortical limbic GABA interneurons.[3][9] This action could lead to the disinhibition of certain
glutamate neuronal networks within brain circuits that regulate mood and emotion.[3][9]
Another proposed mechanism involves the removal of mGIuR5-induced inhibition of D2
receptor signaling in A2A-D2-mGlu5 heteroreceptor complexes in the ventral striato-pallidal
GABA neurons.[9][10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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